Cas no 2228533-70-6 (1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine)

• Product Name: 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine
• CAS No: 2228533-70-6
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6281892
• PubChem ID: 165699722
• Update Time: 2025-10-31

1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine
• 2228533-70-6
• EN300-1794920

• Inchi： 1S/C15H19NO/c1-11-12-7-3-4-8-13(12)17-14(11)15(16)9-5-2-6-10-15/h3-4,7-8H,2,5-6,9-10,16H2,1H3
• InChI Key： TUGOKMCFSDILBV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C1(CCCCC1)N

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine

Recent Advances in the Study of 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine (CAS: 2228533-70-6)

The compound 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine (CAS: 2228533-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and cyclohexylamine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process starting from 3-methylbenzofuran, followed by cyclohexylamine incorporation under controlled conditions. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine exhibits notable activity as a modulator of serotonin receptors, particularly the 5-HT2A subtype. In vitro and in vivo studies have demonstrated its potential as a therapeutic agent for neuropsychiatric disorders, including depression and anxiety. A recent preclinical trial highlighted its ability to cross the blood-brain barrier efficiently, with a favorable pharmacokinetic profile and minimal off-target effects, underscoring its suitability for central nervous system (CNS) applications.

In addition to its CNS activity, emerging research suggests that this compound may have applications in oncology. Preliminary data indicate that it can inhibit specific signaling pathways involved in tumor growth, particularly in breast and prostate cancer cell lines. These findings, though still in the early stages, open new avenues for exploring its use as an adjunct therapy in cancer treatment regimens.

Despite these promising results, challenges remain. The long-term safety profile of 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine requires further investigation, particularly in terms of potential hepatotoxicity and metabolic stability. Ongoing studies are employing advanced techniques such as metabolomics and toxicogenomics to address these concerns. Additionally, the compound's structure-activity relationship (SAR) is being refined to enhance its selectivity and efficacy.

In conclusion, 1-(3-methyl-1-benzofuran-2-yl)cyclohexan-1-amine (CAS: 2228533-70-6) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its dual potential in neuropsychiatric and oncological applications, coupled with recent advancements in synthesis and pharmacological understanding, positions it as a molecule worthy of continued exploration. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for its development into a therapeutic agent.